Cas no 1273655-84-7 (6-bromo-4-(trifluoromethyl)indan-1-one)

• Product Name: 6-bromo-4-(trifluoromethyl)indan-1-one
• CAS No: 1273655-84-7
• MF: C₁₀H₆BrF₃O
• MW: 279.053252696991
• MDL: MFCD18647940
• CID: 4692650
• PubChem ID: 90013572
• Update Time: 2025-06-22

6-bromo-4-(trifluoromethyl)indan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-trifluoromethyl-indan-1-one
• 6-Bromo-4-(trifluoromethyl)indan-1-one
• OBGVLJCUBVFJHZ-UHFFFAOYSA-N
• AKOS030234662
• C10H6BrF3O
• SY264886
• 1273655-84-7
• CS-0160533
• MFCD18647940
• 1H-Inden-1-one, 6-bromo-2,3-dihydro-4-(trifluoromethyl)-
• 6-bromo-4-(trifluoromethyl)-2,3-dihydroinden-1-one
• D81288
• DTXSID201236507
• BS-14926
• 6-Bromo-4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-one
• SCHEMBL15532163
• 6-bromo-4-(trifluoromethyl)indan-1-one

• MDL： MFCD18647940
• Inchi： 1S/C10H6BrF3O/c11-5-3-7-6(1-2-9(7)15)8(4-5)10(12,13)14/h3-4H,1-2H2
• InChI Key： OBGVLJCUBVFJHZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C2=C(C=1)C(CC2)=O

Computed Properties

• Exact Mass: 277.95541g/mol
• Monoisotopic Mass: 277.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.2

Additional information on 6-bromo-4-(trifluoromethyl)indan-1-one

Introduction to 6-bromo-4-(trifluoromethyl)indan-1-one (CAS No. 1273655-84-7) in Modern Chemical Biology and Medicinal Chemistry

6-bromo-4-(trifluoromethyl)indan-1-one, identified by its Chemical Abstracts Service (CAS) number 1273655-84-7, is a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic ketone, featuring a bromine substituent at the 6-position and a trifluoromethyl group at the 4-position of an indanone scaffold, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and molecular research.

The structural motif of 6-bromo-4-(trifluoromethyl)indan-1-one combines the rigidity of the indanone core with the electron-withdrawing properties of the trifluoromethyl group, which enhances its reactivity and binding affinity. The presence of a bromine atom further extends its utility as a synthetic intermediate, enabling diverse functionalization strategies. These features make it a valuable building block for designing novel pharmacophores targeting various biological pathways.

In recent years, 6-bromo-4-(trifluoromethyl)indan-1-one has been explored in the development of small-molecule inhibitors for therapeutic applications. Its indanone core is known to interact with biological targets such as enzymes and receptors, making it a promising scaffold for modulating metabolic pathways. The trifluoromethyl group, in particular, is frequently incorporated into drug candidates due to its ability to improve metabolic stability and binding affinity. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer metabolism, such as fatty acid synthase (FASN), by leveraging its structural flexibility and electronic properties.

Moreover, the bromine substituent on 6-bromo-4-(trifluoromethyl)indan-1-one allows for further derivatization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of libraries of compounds for high-throughput screening (HTS). Such approaches have been instrumental in identifying lead compounds for diseases ranging from oncology to inflammatory disorders.

Recent advancements in computational chemistry have further enhanced the utility of 6-bromo-4-(trifluoromethyl)indan-1-one. Molecular docking studies using advanced software tools have revealed its potential binding interactions with protein targets, providing insights into its mechanism of action. These computational models have guided experimental efforts, optimizing synthetic routes and improving yields. Additionally, virtual screening techniques have identified derivatives of this compound with enhanced pharmacological properties, underscoring its importance as a starting point for drug development.

The versatility of 6-bromo-4-(trifluoromethyl)indan-1-one extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. The electron-deficient nature of the trifluoromethyl group influences electronic properties, making it suitable for optoelectronic devices. This dual functionality highlights its broad applicability across multiple scientific disciplines.

In conclusion, 6-bromo-4-(trifluoromethyl)indan-1-one (CAS No. 1273655-84-7) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features enable diverse synthetic transformations and biological interactions, making it indispensable for drug discovery initiatives. As research continues to uncover new applications and mechanisms, this compound is poised to remain at the forefront of scientific innovation.